molecular formula C12H17NO2 B8341506 5-Hydroxy-2-[(1-hydroxycyclohexyl)methyl]pyridine

5-Hydroxy-2-[(1-hydroxycyclohexyl)methyl]pyridine

Cat. No.: B8341506
M. Wt: 207.27 g/mol
InChI Key: NEJIHRUPBZTOEM-UHFFFAOYSA-N
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Description

5-Hydroxy-2-[(1-hydroxycyclohexyl)methyl]pyridine is a useful research compound. Its molecular formula is C12H17NO2 and its molecular weight is 207.27 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H17NO2

Molecular Weight

207.27 g/mol

IUPAC Name

6-[(1-hydroxycyclohexyl)methyl]pyridin-3-ol

InChI

InChI=1S/C12H17NO2/c14-11-5-4-10(13-9-11)8-12(15)6-2-1-3-7-12/h4-5,9,14-15H,1-3,6-8H2

InChI Key

NEJIHRUPBZTOEM-UHFFFAOYSA-N

Canonical SMILES

C1CCC(CC1)(CC2=NC=C(C=C2)O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 5-hydroxy-2-methylpyridine (10.66 g) in tetrahydrofuran (426 ml) was added a solution of n-butyllithium (1.5M in hexane, 143 ml) at -30°~-10° C. The reaction mixture was allowed to warm to room temperature and stirred for 1 hour at room temperature. After cooling to -78° C., cyclohexane (11.14 ml) was added dropwise and allowed to warm to 0° C. and stirred for 30 minutes at 0° C. After addition of acetic acid (24.6 ml), the solvent was distilled off and the residue was diluted with ethyl acetate, and washed successively with water, 10% aqueous sodium hydrogen carbonate and aqueous saturated sodium chloride. After drying over magnesium sulfate, the ethyl acetate extract was filtered and evaporated. The residue was washed with ethyl acetate to give 5-hydroxy-2-[(1-hydroxycyclohexyl)methyl]pyridine (11.96 g).
Quantity
10.66 g
Type
reactant
Reaction Step One
Quantity
143 mL
Type
reactant
Reaction Step One
Quantity
426 mL
Type
solvent
Reaction Step One
Quantity
11.14 mL
Type
reactant
Reaction Step Two
Quantity
24.6 mL
Type
reactant
Reaction Step Three

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